![molecular formula C15H14O B195590 Dibenzosuberol CAS No. 1210-34-0](/img/structure/B195590.png)
Dibenzosuberol
Overview
Description
Dibenzosuberol is a compound with the molecular formula C15H14O and a molecular weight of 210.27 . It is also known as Amitriptyline Hydrochloride Imp. G (EP), Amitriptyline Imp. G (EP), and 10,11-Dihydro .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string OC1c2ccccc2CCc3ccccc13
. This indicates that the molecule consists of a cyclic structure with a hydroxyl group attached.
Physical And Chemical Properties Analysis
This compound has a boiling point of 166-169 °C/1 mmHg and a melting point of 91-93 °C . It is a neat product, meaning it is in its pure form without any additives or substances .
Scientific Research Applications
1. Antidepressant Potential
Dibenzosuberol derivatives have been explored for their potential use as tricyclic antidepressants. Studies have synthesized novel dibenzosuberone derivatives, highlighting their relevance in psychiatric medication research (Merkaš et al., 2005).
2. Chemical Synthesis and Applications
The synthesis and applications of dibenzosuberone compounds have been widely studied. These compounds are significant in both synthetic and biological research, with a focus on their chemistry and reactions (Daştan et al., 2017).
3. Inhibitors for Medical Research
Dibenzosuberone derivatives have been developed as potent and selective inhibitors of p38 mitogen-activated protein kinase, indicating potential applications in pharmacological research and anti-inflammatory drug development (Koeberle et al., 2012).
4. Polymerization Catalysts
Dibenzosuberyl groups have been used in the effective shielding of NiII active sites in catalysts, leading to the production of ultrahigh molecular weight polyethylenes with a strictly linear microstructure. This indicates its application in materials science (Wang et al., 2020).
5. Optoelectronic Applications
Pi-conjugated compounds ending with dibenzosuberenylidene have been synthesized for potential use in optoelectronics due to their efficient luminescence and aggregation-induced emission behavior (Wang et al., 2005).
6. Antibacterial and Antifungal Properties
Novel oxadiazole analogs containing dibenzosuberane moiety have shown significant antibacterial and antifungal activities, indicating their potential in medical and pharmaceutical research (Moger et al., 2013).
7. Biochemical Research
Dibenzosuberane compounds have been optimized for affinity in human species, showing potential in biochemical and pharmacological studies, especially in relation to the bradykinin B2 receptor (Marceau et al., 2003).
Mechanism of Action
Target of Action
Dibenzosuberol, a naturally occurring compound classified as a dibenzocyclohexene , is hypothesized to bind to specific proteins on cell membranes . .
Mode of Action
The exact mode of action of this compound remains incompletely understood . It is hypothesized that the compound interacts with its targets, possibly certain proteins on cell membranes, leading to changes in cellular functions .
Biochemical Pathways
It is known that the compound plays a pivotal role as a fundamental component in the production of synthetic materials such as polyurethanes and polyesters .
Result of Action
It is hypothesized that the compound’s interaction with specific proteins on cell membranes may lead to changes in cellular functions .
Safety and Hazards
Dibenzosuberol is classified as having acute toxicity when ingested, causing skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended .
properties
IUPAC Name |
tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O/c16-15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POAVRNPUPPJLKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(C3=CC=CC=C31)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80153104 | |
Record name | Dibenzosuberol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80153104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1210-34-0 | |
Record name | Dibenzosuberol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1210-34-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dibenzosuberol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001210340 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dibenzosuberol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86157 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Dibenzosuberol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80153104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dibenzo(b,f)cycloheptan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.556 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIBENZOSUBEROL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8JXS94TT9O | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of dibenzosuberol in peptide synthesis?
A1: this compound has shown promise as a protecting group for carboxylic acids during peptide synthesis []. Specifically, it has been used to protect the side chain carboxylic acid of aspartic acid. This protection strategy helps control the reactivity of the amino acid during peptide chain assembly.
Q2: How does this compound contribute to the development of ultrahigh molecular weight polyethylene?
A2: In the realm of polymer chemistry, this compound plays a crucial role in the design of novel nickel(II) catalysts for polyethylene production []. When incorporated into the catalyst structure, the dibenzosuberyl groups effectively shield the nickel(II) active site. This shielding significantly reduces unwanted chain transfer and branching during polymerization, resulting in the production of ultrahigh molecular weight polyethylene with exceptional linearity.
Q3: Beyond polyethylene, are there other applications for this compound-containing catalysts?
A3: The unique shielding provided by dibenzosuberyl groups in nickel(II) catalysts extends their utility beyond polyethylene production. These catalysts exhibit high activity, thermal robustness (up to 90 °C), and compatibility with polar solvents like THF []. This makes them promising candidates for exploring controlled polymerization of a wider range of monomers, potentially leading to new materials with tailored properties.
Q4: Has this compound been investigated for any biological activities?
A4: While research on this compound itself is limited in the biological realm, a derivative, dibenzosuberenone, has demonstrated antiviral properties []. Specifically, dibenzosuberenone showed an inhibitory effect on rhinovirus replication in vitro, primarily by interfering with the viral entry process. This finding suggests potential antiviral applications for this compound derivatives.
Q5: What are the key volatile components found in Allium mairei and was this compound among them?
A5: Analysis of the volatile compounds in Allium mairei, a type of onion, revealed a diverse profile of 95 components []. The dominant compounds included various sulfides, disulfides, trisulfides, and fatty acids, contributing to the characteristic aroma and flavor of the plant. Interestingly, this compound was identified as a minor component, representing 0.08% of the total volatile profile []. This finding broadens our understanding of the natural occurrence of this compound.
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